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Compound of Interest

Compound Name: A-349821

Cat. No.: B605041 Get Quote

Disclaimer: Specific safety data sheets (SDS) and official disposal procedures for A-349821
are not readily available in the public domain. This guide is based on general best practices for

the disposal of research-grade chemicals. Researchers, scientists, and drug development

professionals must consult their institution's Environmental Health and Safety (EHS)

department for specific protocols and to ensure compliance with all local, state, and federal

regulations.

A-349821 is a potent and selective histamine H₃ receptor antagonist used in laboratory

research.[1][2] Due to its biological activity, it should be handled and disposed of as a

hazardous chemical.

Compound Profile
A summary of the key characteristics of A-349821 is presented in the table below.
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Property Value

IUPAC Name

[4-[4-[3-[(2R,5R)-2,5-dimethylpyrrolidin-1-

yl]propoxy]phenyl]phenyl]-morpholin-4-

ylmethanone

Molecular Formula C₂₆H₃₄N₂O₃

Molar Mass 422.569 g·mol⁻¹[1]

Function
Potent and selective histamine H₃ receptor

antagonist/inverse agonist[1][2]

Application
Laboratory research, including in vivo receptor

occupancy studies[1][3]

Experimental Protocols for Disposal
The following step-by-step procedures are based on general guidelines for the disposal of

hazardous laboratory chemicals.

Step 1: Waste Identification and Segregation
Hazard Assessment: Assume A-349821 is a toxic chemical. If it has been used in a solution,

the solvent's properties (e.g., flammability, corrosivity) must also be considered.

Waste Segregation: Do not mix A-349821 waste with other chemical waste streams unless

compatibility has been confirmed.[4][5] It is best practice to collect it in a dedicated waste

container.

Separate solid waste (e.g., contaminated gloves, weigh boats, pipette tips) from liquid

waste.

Segregate halogenated and non-halogenated solvent waste if A-349821 is in a solution.[5]

Step 2: Personal Protective Equipment (PPE)
When handling A-349821 for disposal, wear appropriate personal protective equipment:

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://en.wikipedia.org/wiki/A-349821
https://en.wikipedia.org/wiki/A-349821
https://pubmed.ncbi.nlm.nih.gov/15294456/
https://en.wikipedia.org/wiki/A-349821
https://pubmed.ncbi.nlm.nih.gov/19413577/
https://www.benchchem.com/product/b605041?utm_src=pdf-body
https://www.benchchem.com/product/b605041?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://drs.illinois.edu/Page/Waste/ChemicalWasteProcedures
https://www.benchchem.com/product/b605041?utm_src=pdf-body
https://drs.illinois.edu/Page/Waste/ChemicalWasteProcedures
https://www.benchchem.com/product/b605041?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye/Face Protection: Safety glasses with side shields or chemical safety goggles.

Skin and Body Protection: A fully buttoned lab coat is mandatory.

Step 3: Waste Collection and Container Management
Container Selection: Use a container that is compatible with the chemical waste. The original

container, if in good condition, or a new, clean, and appropriately labeled container with a

secure, threaded cap is recommended.[5] The container must be leak-proof.

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste."[4]

The label should also include:

The full chemical name: "A-349821"

The concentration and solvent (if applicable)

The date when the waste was first added to the container

The primary hazard(s) (e.g., "Toxic")

Container Filling and Storage:

Keep the waste container closed except when adding waste.[4][5]

Store the container in a designated satellite accumulation area within the laboratory.[6]

Ensure the storage area has secondary containment to capture any potential leaks.[4]

Step 4: Disposal of Empty Containers
Rinsing: An empty container that held A-349821 must be triple-rinsed with a suitable solvent.

[4][7]

Rinsate Collection: The first rinseate is considered hazardous and must be collected and

disposed of as hazardous waste.[4] Subsequent rinsate may also need to be collected,

depending on institutional policies.
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Final Disposal: After triple-rinsing and air-drying, deface or remove the original label before

disposing of the container in the regular trash or glass disposal, as per your institution's

guidelines.[4]

Step 5: Institutional Procedures
Waste Pickup: Once the waste container is full, or as per your institution's schedule, arrange

for a hazardous waste pickup with your EHS department.[7]

Documentation: Complete any required waste disposal forms accurately and completely.

Emergency Procedures: Be familiar with your institution's spill response procedures in case

of an accident.

Visualizing the Disposal Workflow
The following diagram illustrates the logical workflow for the proper handling and disposal of a

research chemical like A-349821.
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Caption: Logical workflow for the safe handling and disposal of A-349821.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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